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Compound of Interest

Compound Name: Cyclohexanehexone

Cat. No.: B1329327 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dodecahydroxycyclohexane, a six-fold geminal diol, is a fascinating molecule with potential

applications in various fields. The commercially available form is typically a dihydrate

(C₆H₁₂O₁₂·2H₂O), which decomposes at approximately 100°C[1][2]. For many applications, the

anhydrous form is required. This document provides a detailed protocol for the dehydration of

dodecahydroxycyclohexane dihydrate, along with methods for the characterization of both the

dihydrate and the resulting anhydrous product.

Data Presentation
A summary of the key physical and chemical properties of dodecahydroxycyclohexane

dihydrate is provided in Table 1.

Table 1: Physicochemical Properties of Dodecahydroxycyclohexane Dihydrate
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Property Value Reference

Molecular Formula C₆H₁₆O₁₄ [3]

Molar Mass 312.18 g/mol [3]

Appearance Colorless crystals or prisms [1][2]

Decomposition Temperature ~100 °C [1][2]

IUPAC Name

cyclohexane-

1,1,2,2,3,3,4,4,5,5,6,6-

dodecol;dihydrate

[3]

Synonyms

Triquinoyl octahydrate,

Cyclohexanehexone

octahydrate

[3]

Experimental Protocol: Dehydration of
Dodecahydroxycyclohexane Dihydrate
This protocol details the thermal dehydration of dodecahydroxycyclohexane dihydrate to its

anhydrous form.

Materials:

Dodecahydroxycyclohexane dihydrate (C₆H₁₂O₁₂·2H₂O)

Drying tube with desiccant (e.g., Drierite, silica gel)

Schlenk flask or similar vacuum-rated flask

Vacuum pump

Heating mantle or oil bath

Thermometer or thermocouple

Inert gas (e.g., Nitrogen or Argon)
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Spatula

Analytical balance

Procedure:

Preparation:

Accurately weigh a clean, dry Schlenk flask.

Add a known mass of dodecahydroxycyclohexane dihydrate to the flask.

Attach the flask to a Schlenk line or vacuum manifold equipped with a drying tube to

protect the vacuum pump from moisture.

Dehydration:

Slowly evacuate the flask to a pressure of approximately 1-10 mmHg.

Once under vacuum, begin to gently heat the flask using a heating mantle or oil bath.

Gradually increase the temperature to 105-110°C, holding the temperature just above the

decomposition point of the dihydrate (~100°C)[1][2].

Maintain this temperature under vacuum for 2-4 hours to ensure complete removal of

water. The exact time may need to be optimized based on the scale of the reaction.

Observe for the condensation of water in the colder parts of the apparatus.

Completion and Isolation:

After the designated time, turn off the heat and allow the flask to cool to room temperature

under vacuum.

Once cooled, backfill the flask with an inert gas (e.g., nitrogen or argon) to prevent the

reabsorption of atmospheric moisture by the anhydrous product.
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Accurately weigh the flask containing the anhydrous dodecahydroxycyclohexane to

determine the final mass and calculate the yield.

Store the anhydrous product in a desiccator or under an inert atmosphere.

Characterization:

The successful dehydration should be confirmed by analytical techniques. Table 2 outlines the

suggested characterization methods.

Table 2: Analytical Characterization
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Technique Purpose Expected Observations

Thermogravimetric Analysis

(TGA)

To determine the temperature

of water loss and confirm the

removal of two water

molecules.

A weight loss corresponding to

two molar equivalents of water

(~11.5%) should be observed

around 100°C for the

dihydrate. The anhydrous

product should show no

significant weight loss until its

decomposition temperature.

Fourier-Transform Infrared

(FTIR) Spectroscopy

To monitor changes in the O-H

stretching region.

The broad O-H stretching band

associated with water of

hydration in the dihydrate

(around 3400-3600 cm⁻¹) is

expected to diminish or

disappear in the anhydrous

product.

Differential Scanning

Calorimetry (DSC)

To observe the endothermic

event of dehydration.

An endotherm corresponding

to the heat of dehydration

should be observed around

100°C for the dihydrate. This

peak should be absent in the

anhydrous product.

Powder X-ray Diffraction

(PXRD)

To analyze changes in the

crystal structure upon

dehydration.

The diffraction pattern of the

anhydrous product is expected

to be different from that of the

dihydrate, indicating a change

in the crystal lattice.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of the

dehydration process.
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Caption: Experimental workflow for the dehydration of dodecahydroxycyclohexane dihydrate.
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Caption: Logical relationship of the dehydration process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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